![molecular formula C6H9N3O2 B3053016 2-Amino-3-imidazol-1-yl-propionic acid CAS No. 501-32-6](/img/structure/B3053016.png)
2-Amino-3-imidazol-1-yl-propionic acid
Overview
Description
“2-Amino-3-imidazol-1-yl-propionic acid” is a chemical compound that is part of the heterocyclic building blocks . It has an empirical formula of C6H8N2O2 and a molecular weight of 140.14 . It is also known as 3-imidazol-1-yl-propionic acid .
Molecular Structure Analysis
The molecular structure of “this compound” can be represented by the SMILES stringOC(=O)CCn1ccnc1
. The InChI representation is 1S/C6H8N2O2/c9-6(10)1-3-8-4-2-7-5-8/h2,4-5H,1,3H2,(H,9,10)
. Chemical Reactions Analysis
While specific chemical reactions involving “this compound” are not detailed in the available resources, it’s worth noting that imidazole derivatives have been used in various chemical reactions .Physical and Chemical Properties Analysis
“this compound” is a solid compound . It has a molecular weight of 140.14 and is highly soluble in water and other polar solvents .Scientific Research Applications
Corrosion Inhibition
Amino acid-based imidazolium zwitterions, including derivatives of 2-amino-3-imidazol-1-yl-propionic acid, have been developed as corrosion inhibitors for mild steel. These inhibitors demonstrate high efficiency, acting through adsorption on the metal surface, which results in increased polarization resistance and decreased capacitance. The compounds' performance is assessed using electrochemical methods, and their adsorption behavior is investigated using quantum chemical parameters and molecular dynamics simulations (Srivastava et al., 2017).
Pharmacological Studies
This compound analogs have been synthesized and evaluated for their pharmacological properties, particularly in relation to excitatory amino acid (EAA) receptors. These studies involve receptor binding assays and electrophysiological models, providing insights into the compounds' interactions with specific neural receptors, like AMPA receptors. This research aids in understanding the structural and electronic factors influencing receptor binding and activity (Bang-Andersen et al., 1997).
Ionic Liquids and Solvents
Compounds based on this compound have been used in synthesizing novel ionic liquids and solvents. These substances feature various nitrogenous centers and demonstrate properties like low glass transition temperatures and high conductivity, making them relevant in fields like green chemistry and material science (Shevchenko et al., 2017).
Material Science and Imaging
Derivatives of this compound have been explored in material science, particularly in designing imaging agents for medical applications. For example, these compounds have been used in developing chelators for technetium-99m, a radioactive isotope used in diagnostic imaging. This research contributes to the development of more effective and specific imaging agents in the field of nuclear medicine (Maresca et al., 2012).
Safety and Hazards
Properties
IUPAC Name |
2-amino-3-imidazol-1-ylpropanoic acid | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H9N3O2/c7-5(6(10)11)3-9-2-1-8-4-9/h1-2,4-5H,3,7H2,(H,10,11) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FWBXNMSLCRNZOV-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN(C=N1)CC(C(=O)O)N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H9N3O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30921476 | |
Record name | 3-(1H-Imidazol-1-yl)alanine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30921476 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
155.15 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
501-32-6, 114717-14-5 | |
Record name | D,L-Isohistidine | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000501326 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 3-(1H-Imidazol-1-yl)alanine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30921476 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.